![molecular formula C13H11BrO3S B8265900 (4-Bromophenyl) 4-methylbenzenesulfonate CAS No. 6324-15-8](/img/structure/B8265900.png)
(4-Bromophenyl) 4-methylbenzenesulfonate
Overview
Description
“(4-Bromophenyl) 4-methylbenzenesulfonate” is a chemical compound with the molecular formula C13H11BrO3S . It has a molecular weight of 327.20 g/mol . The IUPAC name for this compound is (4-bromophenyl) 4-methylbenzenesulfonate .
Molecular Structure Analysis
The molecular structure of “(4-Bromophenyl) 4-methylbenzenesulfonate” can be represented by the InChI string: InChI=1S/C13H11BrO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,1H3 . The compound has a topological polar surface area of 51.8 Ų, a heavy atom count of 18, and a complexity of 347 .Physical And Chemical Properties Analysis
“(4-Bromophenyl) 4-methylbenzenesulfonate” has a molecular weight of 327.20 g/mol, an XLogP3 of 4.1, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3 . The exact mass of the compound is 325.96123 g/mol .Scientific Research Applications
Noncovalent Interactions in Supramolecular Architectures
A study by Andleeb et al. (2018) focused on the role of noncovalent interactions in supramolecular architectures. They synthesized and analyzed structures like 4-formylphenyl 4-bromobenzenesulfonate, exploring halogen-bonding interactions in solid-state crystal structures. These interactions were crucial for rationalizing crystal structures, highlighting the significance of halogen bonds in material science and crystal engineering (Andleeb et al., 2018).
Synthesis of Organic Compounds
In 2020, Pan et al. synthesized 3-Hydroxy-2-iodophenyl-(4-methylbenzenesulfonate) through a multi-step process, indicating the compound's utility in organic synthesis (Pan et al., 2020).
Corrosion Inhibition
Ehsani et al. (2014) investigated the inhibitory effects of newly synthesized 3-BrPhOXTs, including 3-(3-bromophenyl)-2-imino-2,3-dihydrobenzo[d]oxazol-5-yl 4-methylbenzenesulfonate, on stainless steel corrosion in an acidic medium. Their research demonstrated significant potential in corrosion protection (Ehsani et al., 2014).
Material Sciences and Electronics
Rathore and Burns (2005) discussed the preparation of Hexakis(4-Bromophenyl)Benzene (HBB), a compound related to (4-Bromophenyl) 4-methylbenzenesulfonate. Their work contributes to understanding the synthesis of nanometer-size macromolecules and supramolecular assemblies, relevant for the development of electronic devices (Rathore & Burns, 2005).
Nonlinear Optical Materials
A study by Sivakumar et al. (2016) on 4-Bromoanilinium 4-methylbenzenesulfonate crystal highlighted its potential as a third-order nonlinear optical material. This indicates its applications in photonics and optoelectronics (Sivakumar et al., 2016).
Enzyme Inhibition and Computational Studies
Riaz (2020) synthesized a series of compounds, including N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides, and evaluated their enzyme inhibition potential. This research has implications for pharmaceutical chemistry and drug design (Riaz, 2020).
properties
IUPAC Name |
(4-bromophenyl) 4-methylbenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXDAIEWTMDQCEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80283011 | |
Record name | (4-bromophenyl) 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80283011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromophenyl) 4-methylbenzenesulfonate | |
CAS RN |
6324-15-8 | |
Record name | Phenol, 4-bromo-, 1-(4-methylbenzenesulfonate) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6324-15-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 29106 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006324158 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC29106 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=29106 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (4-bromophenyl) 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80283011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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